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Introduction

Casticin, also known as Vitexicarpin, is a methoxylated flavonol, a type of natural flavonoid
compound.[1] It is predominantly isolated from various species of the Vitex genus, such as
Vitex agnus-castus, Vitex trifolia, and Vitex rotundifolia, as well as from other plants like
Artemisia annua.[2][3] Traditionally used in herbal medicine for its anti-inflammatory properties,
casticin has garnered significant scientific interest for its potential therapeutic applications,
particularly in oncology and immunology.[4][5] This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and biological activities of
casticin, with a focus on its mechanisms of action and relevant experimental methodologies.

Chemical Structure and Properties

Casticin is chemically described as 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-
trimethoxychromen-4-one. Its structure is characterized by a flavonoid backbone with four
methoxy groups and two hydroxy groups, which contribute to its biological activity.

Table 1: Chemical and Physical Properties of Casticin
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Property Value References

5-hydroxy-2-(3-hydroxy-4-
IUPAC Name methoxyphenyl)-3,6,7-

trimethoxychromen-4-one

Vitexicarpin, Quercetagetin

Synonyms 3,6,7,4'-tetramethyl ether
CAS Number 479-91-4

Molecular Formula C19H180s

Molecular Weight 374.34 g/mol

Appearance Light yellow to yellow solid
Melting Point 186-187 °C

DMSO: = 60 mg/mL, DMF: 20
Solubility mg/mL, Ethanol: 5 mg/mL,
Water: 120.7 mg/L (25 °C)

UV Amax 210, 258, 350 nm (in Ethanol)

Biological Activities and Signaling Pathways

Casticin exhibits a wide range of pharmacological effects, with its anticancer and anti-
inflammatory activities being the most extensively studied.

Anticancer Activity

Casticin has demonstrated potent cytotoxic and anti-proliferative effects against a variety of
cancer cell lines. Its mechanisms of action are multi-faceted and involve the modulation of
several key signaling pathways that regulate cell cycle progression, apoptosis, and metastasis.

Table 2: In Vitro Anticancer Activity of Casticin (ICso Values)
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Cell Line Cancer Type ICs0 (M) Reference
KB Oral Carcinoma 0.23
K562 Leukemia 5.95
HL-60 Leukemia 4.82
Kasumi-1 Leukemia 15.56
786-0O Renal Carcinoma <8
Oral Squamous
YD-8 _ <8
Carcinoma
Head and Neck
HN-9 <8

Cancer

o STAT3 Pathway: Casticin is a known inhibitor of Signal Transducer and Activator of

Transcription 3 (STAT3) activation. By inhibiting the phosphorylation of STAT3, casticin can

suppress the transcription of genes involved in cell proliferation and survival.
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Casticin inhibits the JAK/STAT3 signaling pathway.
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» TGF-B/Smad Pathway: Casticin has been shown to attenuate liver fibrosis by blocking the
Transforming Growth Factor-beta (TGF-)/Smad signaling pathway. It inhibits the
phosphorylation of Smad?2/3, preventing their nuclear translocation and the subsequent

transcription of pro-fibrotic genes.
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Casticin blocks the TGF-3/Smad signaling pathway.

o PI3K/Akt/mTOR Pathway: Casticin has been reported to suppress cancer cell self-renewal
and invasion through the negative regulation of the PI3K/Akt/mTOR signaling pathway.

Anti-inflammatory Activity

Casticin exerts its anti-inflammatory effects by modulating key inflammatory pathways,
primarily the NF-kB pathway.

» NF-kB Pathway: Casticin can inhibit the activation of Nuclear Factor-kappa B (NF-kB) by
preventing the degradation of its inhibitor, IkBa. This leads to the suppression of pro-
inflammatory gene expression.
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Casticin inhibits the NF-kB signaling pathway.

Pharmacokinetics

Pharmacokinetic studies in rats have shown that casticin has good oral bioavailability. After

oral administration, it is rapidly distributed and eliminated.

Table 3: Pharmacokinetic Parameters of Casticin in Rats

L . Intravenous

Oral Administration . .
Parameter Administration (5 Reference

(40 mg/kg)

mgl/kg)

Tmax (Min) 30.0+8.7
Cmax (ng/mL) 1456.7 £ 345.2
t1/2 (min) 36.48 £7.24 20.86 £ 2.02
AUCo-t (ng/min/mL) 67890.4 + 16543.8 32145.6 + 7890.1
Absolute

455+11.0

Bioavailability (%)

Experimental Protocols

This section provides an overview of common experimental methodologies used to investigate
the biological effects of casticin.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of casticin on cancer cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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